molecular formula C18H21NO3 B8640676 1-(2-Hydroxy-4-isobutoxyphenyl)-3-(pyridin-2-yl)propan-1-one CAS No. 1190230-47-7

1-(2-Hydroxy-4-isobutoxyphenyl)-3-(pyridin-2-yl)propan-1-one

Cat. No.: B8640676
CAS No.: 1190230-47-7
M. Wt: 299.4 g/mol
InChI Key: ANKJXSOMEJINDX-UHFFFAOYSA-N
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Description

1-(2-Hydroxy-4-isobutoxyphenyl)-3-(pyridin-2-yl)propan-1-one is a useful research compound. Its molecular formula is C18H21NO3 and its molecular weight is 299.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

1190230-47-7

Molecular Formula

C18H21NO3

Molecular Weight

299.4 g/mol

IUPAC Name

1-[2-hydroxy-4-(2-methylpropoxy)phenyl]-3-pyridin-2-ylpropan-1-one

InChI

InChI=1S/C18H21NO3/c1-13(2)12-22-15-7-8-16(18(21)11-15)17(20)9-6-14-5-3-4-10-19-14/h3-5,7-8,10-11,13,21H,6,9,12H2,1-2H3

InChI Key

ANKJXSOMEJINDX-UHFFFAOYSA-N

Canonical SMILES

CC(C)COC1=CC(=C(C=C1)C(=O)CCC2=CC=CC=N2)O

physical_description

Cream or off white coloured solid;  sweet savoury aroma

solubility

Slightly soluble in water
Soluble (in ethanol)

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 200 mL round-bottomed flask, (E)-1-(2-hydroxy-4-isobutoxyphenyl)-3-(pyridin-2-yl)prop-2-en-1-one (1.08 g, 3.63 mmol) and 80 mg of 10% Pd/C was mixed together in wet EtOAc (50 ml). Hydrogenation was conducted at atmospheric pressure room temperature until the starting material was gone. The catalyst was filtered and the crude was purified by chromatography on silica gel (25% EtOAc/hexane) to provide 0.92 g of final compound (82%) as off white solid.
Quantity
1.08 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
80 mg
Type
catalyst
Reaction Step One
Yield
82%

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